Cas no 2228341-61-3 (methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2228341-61-3
• MF: C₁₅H₂₀FNO₅
• MW: 313.32140827179
• CID: 5804429
• PubChem ID: 165620206
• Update Time: 2025-10-28

methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate
• EN300-1891469
• 2228341-61-3
• methyl 3-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)-3-hydroxypropanoate

• Inchi： 1S/C15H20FNO5/c1-15(2,3)22-14(20)17-11-6-5-9(16)7-10(11)12(18)8-13(19)21-4/h5-7,12,18H,8H2,1-4H3,(H,17,20)
• InChI Key： IFZANIWUHSBZIF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CC(=O)OC)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.13255090g/mol
• Monoisotopic Mass: 313.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate

Professional Introduction of Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate (CAS No. 2228341-61-3)

Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate, with the CAS number 2228341-61-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a methyl ester group, a hydroxyl group, and a tert-butoxycarbonyl (Boc) protected amino group attached to a fluorophenyl ring. These structural elements contribute to its potential applications in drug design and development.

The synthesis of methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of this compound. Researchers have employed strategies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to assemble the complex structure. The use of protecting groups, particularly the Boc group, has been instrumental in controlling the reactivity of the amino functionality during the synthesis process.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate exhibits potent biological activity in various assays. For instance, it has shown promise as a potential modulator of key enzymes involved in metabolic pathways. Recent research has focused on its ability to inhibit certain kinases, which are critical targets in the treatment of cancer and inflammatory diseases.

The fluorophenyl moiety in the molecule plays a crucial role in determining its pharmacokinetic properties. Fluorine substitution is known to enhance lipophilicity and improve drug absorption. Moreover, the hydroxyl group and Boc-protected amino group provide opportunities for further functionalization and bioconjugation, enabling researchers to explore its potential as a prodrug or a carrier for targeted drug delivery systems.

From an analytical standpoint, methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed its purity and structural integrity, which are essential for reproducible biological testing and preclinical studies.

In terms of therapeutic applications, this compound has shown potential in several disease models. For example, studies have indicated that it may possess anti-inflammatory properties by modulating cytokine production. Additionally, its ability to interact with specific receptors suggests that it could be developed into a novel therapeutic agent for conditions such as neurodegenerative diseases or autoimmune disorders.

The development of methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate highlights the importance of interdisciplinary collaboration in modern drug discovery. By integrating insights from organic chemistry, pharmacology, and computational modeling, researchers are paving the way for innovative treatments that address unmet medical needs.

In conclusion, methyl 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-3-hydroxypropanoate (CAS No. 2228341-61-3) represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for further exploration in both academic and industrial research settings.